Cas no 2227892-29-5 ((2S)-4-(2-bromophenyl)butan-2-ol)

(2S)-4-(2-Bromophenyl)butan-2-ol is a chiral secondary alcohol featuring a 2-bromophenyl substituent, which serves as a versatile intermediate in organic synthesis. Its stereochemical purity (S-configuration) makes it valuable for asymmetric synthesis and pharmaceutical applications, where enantioselectivity is critical. The bromine moiety offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution reactions. The compound’s structure—combining an aromatic bromine with a flexible butanol chain—enhances its utility in constructing complex molecules, particularly in medicinal chemistry for drug discovery. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Proper handling is advised due to potential reactivity of the bromine and alcohol functional groups.

(2S)-4-(2-bromophenyl)butan-2-ol structure

2227892-29-5 structure

Product Name:(2S)-4-(2-bromophenyl)butan-2-ol

CAS No:2227892-29-5

MF:C₁₀H₁₃BrO

MW:229.113622426987

CID:6504419

PubChem ID:93515511

Update Time:2025-10-21

(2S)-4-(2-bromophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- (2S)-4-(2-bromophenyl)butan-2-ol
- 2227892-29-5
- EN300-1905385
- Inchi： 1S/C10H13BrO/c1-8(12)6-7-9-4-2-3-5-10(9)11/h2-5,8,12H,6-7H2,1H3/t8-/m0/s1
- InChI Key： NEYHBSOJEBEOKL-QMMMGPOBSA-N
- SMILES： BrC1C=CC=CC=1CC[C@H](C)O

Computed Properties

Exact Mass: 228.01498g/mol
Monoisotopic Mass: 228.01498g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

(2S)-4-(2-bromophenyl)butan-2-ol Pricemore >>

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